2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol

• IUPAC Name: 2,2,3,6,7,7-hexamethyloct-4-yne-3,6-diol
• InChI: InChI=1S/C14H26O2/c1-11(2,3)13(7,15)9-10-14(8,16)12(4,5)6/h15-16H,1-8H3
• InChI Key: QDCJURCJXBBNBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(C#CC(C)(C(C)(C)C)O)O
• Molecular Formula: C14H26O2
• DSSTOX Substance ID: DTXSID50387999
• Molecular Weight: 226.35 g/mol
• CAS RN: 89762-84-5

Description

2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol, also known as HMA or hexamethylolmelamine, is a chemical compound that has gained significant attention in scientific research due to its unique properties. HMA is a water-soluble, colorless, and odorless compound that is widely used in various fields such as textile, paper, and leather industries.

Scientific Research Applications

2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol has been extensively studied for its potential applications in various fields of science. In the field of materials science, 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol has been used as a crosslinking agent for the synthesis of various polymers such as polyurethane, epoxy, and melamine-formaldehyde resins. 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol has also been studied for its potential use in drug delivery systems due to its biocompatibility and ability to encapsulate drugs.

Mechanism of Action

The mechanism of action of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol is not fully understood, but it is believed to act as a crosslinking agent by forming covalent bonds with other molecules. 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol can form up to six covalent bonds with other molecules, making it an efficient crosslinking agent.
Biochemical and Physiological Effects:
2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol has been shown to have low toxicity and is considered safe for use in various applications. Studies have shown that 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol is rapidly excreted from the body and does not accumulate in tissues. However, further studies are needed to fully understand the biochemical and physiological effects of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol in lab experiments is its ability to crosslink various molecules efficiently. This property makes it useful in the synthesis of various polymers and drug delivery systems. However, one limitation of using 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol is its water solubility, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for the use of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol in scientific research. One potential direction is the use of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol in the synthesis of new materials with unique properties. Another potential direction is the use of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol in drug delivery systems for the targeted delivery of drugs. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2,2,3,6,7,7-hexamethyl-4-octyne-3,6-diol.